Cas no 6337-65-1 ( )

• Product Name: &nbsp
• CAS No: 6337-65-1
• MF: C₁₆H₂₂O₄
• MW: 278.343485355377
• CID: 960015
• PubChem ID: 235777
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 21811-64-3; EINECS 244-589-4; p,p'-(p-Phenylenebis(azo))bisphenol; 4,4'-(p-Phenylenebis(azo))diphenol; p,p'-[p-phenylenebis(azo)]bisphenol; 12223-89-1; Phenol, 4,4'-(1,4-phenylenebis(2,1-diazenediyl))bis-; 1.4-Bis-(4-hydroxy-phenylazo)-benzol; 4,4'-p-Phenylen-di-buttersaeure-dimethylester; 4,4'-p-phenylene-di-butyric acid dimethyl ester; 4-Bis-< 3-methoxycarbonyl-propyl> -benzol; 4,4'-p-Phenylenbisazo-di-phenol; AC1NUN6Z; Phenol,
• Dimethyl 4,4'-(1,4-phenylene)dibutanoate
• DTXSID60979526
• methyl 4-[4-(4-methoxy-4-oxobutyl)phenyl]butanoate
• METHYL 4-[4-(3-METHOXYCARBONYLPROPYL)PHENYL]BUTANOATE
• NSC-37511
• 6337-65-1
• NSC37511
• DS-011449
• SCHEMBL22921868
•  

• Inchi： 1S/C16H22O4/c1-19-15(17)7-3-5-13-9-11-14(12-10-13)6-4-8-16(18)20-2/h9-12H,3-8H2,1-2H3
• InChI Key： AMZVLZKUCPTMDY-UHFFFAOYSA-N
• SMILES： O(C)C(CCCC1C=CC(=CC=1)CCCC(=O)OC)=O

Computed Properties

• Exact Mass: 278.15186
• Monoisotopic Mass: 278.15180918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 10
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6